Cas no 825607-23-6 (1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane)

• Product Name: 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane
• CAS No: 825607-23-6
• MF: C₁₈H₂₆ClN₃O
• MW: 335.87154340744
• CID: 5437279
• Update Time: 2025-10-30

1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(3-chloro-4-methylphenyl)-1-piperazinyl]carbonyl}azepane
• 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane

• Inchi： 1S/C18H26ClN3O/c1-15-6-7-16(14-17(15)19)20-10-12-22(13-11-20)18(23)21-8-4-2-3-5-9-21/h6-7,14H,2-5,8-13H2,1H3
• InChI Key： SPLWEBCYFXCBOG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)N1CCN(CC1)C1C=CC(=C(Cl)C=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane

Introduction to 1-4-(3-Chloro-4-methylphenyl)piperazine-1-carbonylazepane (CAS No. 825607-23-6)

1-4-(3-Chloro-4-methylphenyl)piperazine-1-carbonylazepane (CAS No. 825607-23-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a carbonyl group, and a substituted azepane moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring is a common structural motif in many pharmaceuticals, known for its ability to modulate the activity of various receptors and enzymes. In the case of 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane, the piperazine ring is linked to a carbonyl group, which can enhance the compound's reactivity and binding affinity to target proteins. The azepane moiety, a seven-membered nitrogen-containing ring, further adds to the compound's complexity and potential for diverse biological interactions.

The substitution pattern on the 3-chloro-4-methylphenyl group is particularly noteworthy. The presence of a chlorine atom at the 3-position and a methyl group at the 4-position can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, ensuring that it can effectively reach its intended target in vivo.

Recent studies have explored the potential therapeutic applications of 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane in various disease models. One area of particular interest is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in regulating mood, appetite, and sleep, making them attractive targets for the development of treatments for conditions such as depression, anxiety, and sleep disorders. Research has shown that 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane can selectively bind to specific serotonin receptor subtypes, potentially offering a more targeted and effective therapeutic approach compared to existing drugs.

In addition to its serotonin receptor modulating properties, 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane has also been investigated for its potential as an antipsychotic agent. Antipsychotic drugs are essential for managing symptoms of schizophrenia and other psychotic disorders. The compound's ability to interact with multiple neurotransmitter systems, including dopamine and serotonin receptors, suggests that it may have a broad spectrum of activity against psychotic symptoms. Preclinical studies have demonstrated that 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane exhibits antipsychotic-like effects in animal models without causing significant side effects commonly associated with traditional antipsychotics.

Another promising application of 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal loss and cognitive decline, which are thought to be driven by imbalances in neurotransmitter systems. The compound's ability to modulate serotonin and dopamine receptors may help restore these imbalances and slow disease progression. Early-stage clinical trials have shown promising results, with improvements in cognitive function and motor skills observed in patients treated with 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane.

The safety profile of 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane has been extensively evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver or kidneys. However, ongoing clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-4-(3-chloro-4-methylphenyl)piperazine-1-carbonylazepane (CAS No. 825607-23-6) represents a promising candidate for the development of novel therapeutics targeting serotonin receptors, antipsychotic disorders, and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further investigation and potential clinical application. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in various medical conditions.